Cas no 404019-56-3 (N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide
• CAS No: 404019-56-3
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 5474943
• Update Time: 2025-06-28

N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-N'-(3-hydroxypropyl)ethanediamide
• N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide

• Inchi： 1S/C11H13FN2O3/c12-8-3-1-4-9(7-8)14-11(17)10(16)13-5-2-6-15/h1,3-4,7,15H,2,5-6H2,(H,13,16)(H,14,17)
• InChI Key： XUULCUQFOXMAAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)C(NCCCO)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide

Introduction to N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide (CAS No. 404019-56-3)

N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide, a compound with the chemical formula C₁₁H₁₄FNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 404019-56-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a 3-fluorophenyl group and a 3-hydroxypropyl moiety makes it a versatile candidate for further investigation in medicinal chemistry.

The structural features of N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide contribute to its potential biological activity. The 3-fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, while the 3-hydroxypropyl side chain introduces hydrophilicity, which can influence solubility and pharmacokinetic properties. These characteristics make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacological profiles significantly. For instance, studies have demonstrated that fluorinated compounds often exhibit greater binding affinity to target enzymes and receptors, leading to improved therapeutic efficacy.

The 3-hydroxypropyl group in N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide also plays a crucial role in its potential applications. Hydroxyl groups are known to participate in hydrogen bonding, which can enhance interactions with biological targets. This property is particularly valuable in the design of molecules that require specific binding interactions within biological systems. Additionally, the hydrophilic nature of the 3-hydroxypropyl group can improve the solubility of the compound, making it more suitable for oral administration or other routes of delivery.

The synthesis of N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-fluorophenyl group typically involves fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the 3-hydroxypropyl group often requires nucleophilic addition or condensation reactions. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize yield and purity.

Ongoing research in the field of medicinal chemistry continues to explore the potential of N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide as a lead compound for drug discovery. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. Studies have begun to investigate its interactions with various biological targets, including enzymes and receptors involved in critical cellular pathways.

The pharmacological profile of N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. Its ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it a versatile molecule for drug design. Additionally, its structural stability and metabolic resistance due to the presence of fluorine atoms could enhance its bioavailability and duration of action.

In conclusion, N'-(3-fluorophenyl)-N-(3-hydroxypropyl)ethanediamide (CAS No. 404019-56-3) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical development. Its combination of a 3-fluorophenyl group and a 3-hydroxypropyl moiety provides a versatile scaffold for designing novel therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a significant role in the advancement of medicinal chemistry and drug discovery.